Cas no 864377-28-6 (4-(3-Bromophenyl)-2,6-diphenylpyrimidine)

• Product Name: 4-(3-Bromophenyl)-2,6-diphenylpyrimidine
• CAS No: 864377-28-6
• MF: C₂₂H₁₅BrN₂
• MW: 387.271904230118
• MDL: MFCD28962150
• CID: 838173
• PubChem ID: 253661305
• Update Time: 2025-05-20

4-(3-Bromophenyl)-2,6-diphenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-2,6-diphenylpyrimidine
• BPMSGKUGXMWVBH-UHFFFAOYSA-N
• AK202393
• Pyrimidine, 4-(3-romophenyl)-2,6-iphenyl-
• 4-(3-Bromophenyl)-2,6-diphenylpyrimidine (ACI)
• CS-0060505
• SY055732
• DS-10301
• MFCD28962150
• AKOS027253027
• C22H15BrN2
• SCHEMBL8736553
• F18813
• SB58009
• DA-22721
• B4930
• 864377-28-6
• 4-(3-Bromophenyl)-2,6-diphenylpyrimidine

• MDL： MFCD28962150
• Inchi： 1S/C22H15BrN2/c23-19-13-7-12-18(14-19)21-15-20(16-8-3-1-4-9-16)24-22(25-21)17-10-5-2-6-11-17/h1-15H
• InChI Key： BPMSGKUGXMWVBH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=C(C3C=CC=CC=3)N=C(C3C=CC=CC=3)N=2)C=CC=1

Computed Properties

• Exact Mass: 386.04200
• Monoisotopic Mass: 386.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 5.9

Experimental Properties

• Density: 1.345
• Melting Point: 134.0 to 138.0 deg-C
• Boiling Point: 450℃
• Flash Point: 226℃
• PSA: 25.78000
• LogP: 6.24010

4-(3-Bromophenyl)-2,6-diphenylpyrimidine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 4-(3-Bromophenyl)-2,6-diphenylpyrimidine

4-(3-Bromophenyl)-2,6-Diphenylpyrimidine: A Comprehensive Overview

The compound with CAS No 864377-28-6, known as 4-(3-bromophenyl)-2,6-diphenylpyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the pyrimidine family of heterocyclic compounds, which are widely recognized for their versatile applications in drug discovery and advanced materials. The molecule's structure is characterized by a pyrimidine ring system substituted with two phenyl groups at positions 2 and 6, and a bromophenyl group at position 4. This unique combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable candidate for various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(3-bromophenyl)-2,6-diphenylpyrimidine through a variety of methodologies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate reaction times while maintaining high yields. This method leverages the ability of microwave irradiation to enhance reaction kinetics by promoting the formation of reactive intermediates. The bromophenyl group at position 4 plays a critical role in modulating the electronic properties of the molecule, making it amenable to further functionalization and exploration in drug design.

The structural features of 4-(3-bromophenyl)-2,6-diphenylpyrimidine make it an attractive candidate for applications in medicinal chemistry. Pyrimidine derivatives are well-known for their ability to interact with biological targets such as kinases and proteases, which are key players in various disease pathways. Recent studies have demonstrated that this compound exhibits promising activity against certain cancer cell lines, suggesting its potential as a lead compound in anticancer drug development. The presence of the bromine atom at position 3 of the phenyl ring introduces additional electronic effects that can be exploited to optimize binding affinity and selectivity.

In addition to its pharmacological applications, 4-(3-bromophenyl)-2,6-diphenylpyrimidine has also been explored for its potential in materials science. The molecule's planar structure and conjugated π-system make it suitable for use in organic electronics, particularly in applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent research has focused on incorporating this compound into thin-film transistor devices, where its electronic properties contribute to enhanced charge transport characteristics. The diphenyl substituents at positions 2 and 6 further stabilize the molecule's structure, facilitating its integration into advanced electronic materials.

The synthesis of 4-(3-bromophenyl)-2,6-diphenylpyrimidine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of amines with carbonyl compounds under high-temperature conditions or through catalytic systems such as palladium-catalyzed coupling reactions. The bromophenyl group is introduced via electrophilic substitution reactions or through directed metallation strategies. These methods ensure high regioselectivity and yield high-purity products suitable for both academic research and industrial scale-up.

From an environmental standpoint, the handling and disposal of 4-(3-bromophenyl)-2,6-diphenylpyrimidine must adhere to established safety protocols to minimize potential risks associated with its use. While no specific hazardous properties have been identified for this compound under normal conditions, proper precautions should be taken during synthesis and application to ensure compliance with regulatory standards.